Cas no 1806907-54-9 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806907-54-9
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4915213
• Update Time: 2025-11-01

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H5BrClF2NO/c8-3-2-12-4(1-9)5(6(3)13)7(10)11/h2,7H,1H2,(H,12,13)
• InChI Key： RVMGHWYBNXEBKO-UHFFFAOYSA-N
• SMILES： BrC1=CNC(CCl)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine, also identified by its CAS No. 1806907-54-9, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a bromine atom at the 5-position, a chloromethyl group at the 2-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 4-position. These substituents contribute to its versatile reactivity and functional diversity.

Recent studies have highlighted the importance of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. The presence of the hydroxyl group at the 4-position plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug development.

In addition to its medicinal applications, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine has shown promise in agrochemical research. Scientists have investigated its ability to act as a herbicide or fungicide by targeting specific metabolic pathways in plants and pathogens. A 2023 report in *Pest Management Science* revealed that this compound can effectively inhibit the growth of harmful fungi without causing significant toxicity to crops. The chloromethyl and difluoromethyl groups are believed to contribute to its pesticidal activity by disrupting cellular membranes and enzymatic functions.

The synthesis of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in this area was reported in *Organic Process Research & Development* in 2023, where researchers developed a scalable and environmentally friendly route for synthesizing this compound. The use of microwave-assisted reactions significantly reduced the reaction time while maintaining high yields, making it more feasible for industrial production.

From an environmental perspective, understanding the fate and transport of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine in natural systems is crucial for assessing its potential ecological risks. A study published in *Environmental Science & Technology* in 2023 examined the degradation pathways of this compound under various environmental conditions. Results indicated that it undergoes rapid photodegradation in sunlight, reducing its persistence in aquatic ecosystems. However, further research is needed to evaluate its long-term effects on non-target organisms.

Looking ahead, the versatility of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-hydroxypyridine presents numerous opportunities for innovation across multiple industries. Its ability to serve as a versatile building block for constructing complex molecules makes it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.